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Compound of Interest

Compound Name: Tetrapropylammonium iodide

Cat. No.: B146149 Get Quote

An In-depth Technical Guide to Tetrapropylammonium Iodide (CAS 631-40-3)

Introduction
Tetrapropylammonium iodide (TPAI), identified by CAS number 631-40-3, is a quaternary

ammonium salt with significant utility across various scientific domains.[1] As a member of the

"quat" family of compounds, it features a central, positively charged nitrogen atom bonded to

four propyl groups, with an iodide anion providing charge balance.[1] This permanent positive

charge, independent of pH, confers unique physicochemical properties that make TPAI a

versatile tool for researchers.[1] It is widely recognized for its roles as a phase-transfer catalyst,

a supporting electrolyte in electrochemical studies, and a critical component in the

development of advanced materials, particularly in the field of solar energy.[1][2] This guide

provides a comprehensive overview of its properties, synthesis, applications, and detailed

experimental protocols for its use.

Physicochemical and Safety Data
The fundamental properties of Tetrapropylammonium iodide are summarized below. All data

should be handled with the understanding that this compound is a skin and eye irritant.[3][4]

Table 1: Physicochemical Properties of
Tetrapropylammonium Iodide
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Property Value Reference(s)

CAS Number 631-40-3 [3][5]

Molecular Formula C₁₂H₂₈IN [2][5][6]

Molecular Weight 313.26 g/mol [3][5][7]

Appearance
White to light yellow crystalline

powder
[2][8][9]

Melting Point 280-285 °C (decomposes) [3][5]

Density 1.313 g/cm³ [5]

Solubility Soluble in water, ethanol [2][8]

InChI Key
GKXDJYKZFZVASJ-

UHFFFAOYSA-M
[2][3][7]

SMILES
CCC--INVALID-LINK--

(CCC)CCC.[I-]
[2][3][7]

Table 2: Hazard and Safety Information
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Category
GHS Codes and
Statements

Reference(s)

Pictogram GHS07 (Exclamation Mark) [5]

Signal Word Warning [3][5]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[3][4][10]

Precautionary Statements

P261, P264, P271, P280,

P302+P352,

P305+P351+P338

[3][5]

Storage

Keep in a dark place, under an

inert atmosphere, at room

temperature. Hygroscopic.

[5][8]

Synthesis and Purification
The most common method for synthesizing Tetrapropylammonium iodide is the Menshutkin

reaction, which involves the quaternization of a tertiary amine with an alkyl halide.[1]

Synthesis Pathway
The synthesis involves the reaction of tripropylamine with 1-iodopropane. The lone pair of

electrons on the nitrogen atom of the amine attacks the electrophilic carbon of the 1-

iodopropane, forming a new carbon-nitrogen bond and displacing the iodide ion.[1]
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Caption: General workflow for the synthesis of TPAI via the Menshutkin reaction.

Experimental Protocol: Synthesis of
Tetrapropylammonium Iodide
This protocol describes a standard laboratory synthesis based on the Menshutkin reaction.

Reactant Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, combine tripropylamine (1 mole equivalent) and 1-iodopropane (1.1 mole

equivalent).

Solvent Addition (Optional): While the reaction can be performed neat, the addition of a polar

aprotic solvent such as acetonitrile (100 mL) can facilitate the reaction.[1]
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Reaction Conditions: Heat the mixture to a gentle reflux (approximately 80-90 °C) with

continuous stirring. Monitor the reaction progress using thin-layer chromatography (TLC).

The reaction is typically complete within 12-24 hours.

Product Isolation: Upon completion, cool the reaction mixture to room temperature. The

product, TPAI, will often precipitate as a white solid. If it remains in solution, reduce the

solvent volume under reduced pressure using a rotary evaporator.

Purification: Collect the crude solid by vacuum filtration. Purify the product by

recrystallization from a suitable solvent system, such as ethanol, an ethanol/diethyl ether

mixture (1:1), or aqueous acetone.[5]

Drying and Storage: Dry the purified white crystals at 50 °C under vacuum for several hours.

Store the final product in a desiccator over P₂O₅, protected from light.[5]

Core Applications and Methodologies
TPAI is a versatile reagent used in numerous applications, from facilitating organic reactions to

enabling advanced energy technologies.

Phase-Transfer Catalysis
As a phase-transfer catalyst (PTC), TPAI facilitates reactions between reactants located in

separate, immiscible phases (e.g., aqueous and organic). The tetrapropylammonium cation

pairs with the reactant anion from the aqueous phase, creating an ion pair that is soluble in the

organic phase, thereby enabling the reaction to proceed.[1][2]
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Caption: Mechanism of Tetrapropylammonium iodide in phase-transfer catalysis.

Electrochemistry
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Due to its ionic nature and solubility in organic solvents, TPAI is frequently used as a

supporting electrolyte in electrochemical studies.[1] It provides conductivity to the solution

without interfering with the redox reactions of the analyte of interest. The electrochemical

oxidation of the iodide ion itself is a well-studied two-electron transfer process.[1]

Experimental Protocol: Use as a Supporting Electrolyte
This protocol outlines the use of TPAI in a typical cyclic voltammetry experiment. A similar

setup has been used to study iodide oxidation.

Electrolyte Preparation: Prepare a 0.1 M solution of TPAI in a suitable non-aqueous solvent,

such as acetonitrile. Ensure the solvent is of high purity (e.g., HPLC grade) to minimize

impurities.

Cell Assembly: Assemble a three-electrode electrochemical cell. A typical configuration

includes a glassy carbon or platinum working electrode, a platinum wire counter electrode,

and a Ag/AgCl or Ag/Ag⁺ reference electrode.[11]

Deoxygenation: Purge the electrolyte solution with an inert gas (e.g., argon or nitrogen) for

15-20 minutes to remove dissolved oxygen, which can interfere with electrochemical

measurements.

Blank Scan: Run a cyclic voltammogram of the TPAI electrolyte solution alone to establish

the potential window where the electrolyte is stable and to identify any impurity peaks.

Analyte Addition: Add the analyte of interest to the cell at the desired concentration (typically

in the millimolar range).

Data Acquisition: Perform cyclic voltammetry scans over the desired potential range, varying

the scan rate to investigate the kinetics of the redox process.

Materials Science: Solar Cells
TPAI is a key component in the electrolytes for dye-sensitized solar cells (DSSCs) and as an

additive in perovskite solar cells (PSCs).[1][12] In DSSCs, it is used in gel electrolytes to

enhance ionic conductivity and device stability.[13][14] In PSCs, its incorporation can improve
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the crystallinity and morphology of the perovskite layer, leading to better efficiency and

longevity.[1]

component process output TPAI
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Caption: Workflow for preparing a TPAI-based gel electrolyte for a DSSC.

Experimental Protocol: Preparation of a Gel Electrolyte
for DSSCs
This protocol is adapted from methodologies used in the fabrication of quasi-solid-state

DSSCs.[15]

Component Preparation: Prepare a mixture containing a polymer (e.g., polyacrylonitrile),

plasticizers (e.g., propylene carbonate and ethylene carbonate), the iodide/triiodide redox

couple (I₂ and an iodide salt), an additive (e.g., 4-tert-butylpyridine), and a solvent

(acetonitrile).
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Salt Addition: Dissolve Tetrapropylammonium iodide (TPAI) into the mixture. The

concentration of TPAI is a critical parameter that must be optimized for desired conductivity

and performance. Studies often compare or combine TPAI with other salts like lithium iodide

(LiI).[14]

Gelling Process: Gently heat and stir the mixture until a homogenous and viscous gel is

formed. The polymer acts as the gelling agent, trapping the liquid components.

Device Fabrication: The gel electrolyte is then carefully injected or spread between the dye-

sensitized TiO₂ working electrode and the platinized counter electrode of the DSSC, and the

cell is sealed.

Characterization: The performance of the assembled DSSC is evaluated by measuring its

photovoltaic properties (short-circuit current, open-circuit voltage, fill factor, and efficiency)

under simulated solar illumination.[15]

Conclusion
Tetrapropylammonium iodide is a cornerstone quaternary ammonium salt with a broad

spectrum of applications in modern chemistry and materials science. Its utility as a phase-

transfer catalyst, supporting electrolyte, and a component in photovoltaic devices highlights its

versatility. The detailed protocols provided in this guide offer a practical framework for

researchers and scientists to effectively utilize TPAI in their experimental work, from

fundamental synthesis to the development of next-generation energy technologies. Proper

adherence to safety protocols is essential when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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